Cas no 103427-38-9 (1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-ethyl-N4-methyl-)

1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-ethyl-N4-methyl- structure
103427-38-9 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-ethyl-N4-methyl-
CAS No:103427-38-9
MF:C7H11F2N5S
MW:235.25754570961
CID:200037
PubChem ID:190499
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-ethyl-N4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N2-ethyl-N4-methyl-
    • 1,3,5-Triazine-2,4-diamine,6-[(difluoromethyl)thio]-N-ethyl-N'-methyl- (9CI)
    • 6-[bis(fluoranyl)methylsulfanyl]-N2-ethyl-N4-methyl-1,3,5-triazine-2,4-diamine
    • DTXSID80878961
    • 135TRIAZINE2DIFLUOROMETHIO4ETHYLAMINO6METHYLAMIN
    • A802320
    • 103427-38-9
    • 1,3,5-Triazine-2,4-diamine, 6-((difluoromethyl)thio)-N-ethyl-N'-methyl-
    • 6-(difluoromethylthio)-N2-ethyl-N4-methyl-1,3,5-triazine-2,4-diamine
    • Inchi: 1S/C7H11F2N5S/c1-3-11-6-12-5(10-2)13-7(14-6)15-4(8)9/h4H,3H2,1-2H3,(H2,10,11,12,13,14)
    • InChI Key: QUWVBICMOCSNPF-UHFFFAOYSA-N
    • SMILES: S(C(F)F)C1N=C(NC)N=C(N=1)NCC

Computed Properties

  • Exact Mass: 235.07053
  • Monoisotopic Mass: 235.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 88Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 348.1°Cat760mmHg
  • Flash Point: 164.3°C
  • Refractive Index: 1.534
  • PSA: 62.73
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